1-Methylcyclopropene

• CAS No.: 3100-04-7
• Product Name: 1-Methylcyclopropene
• Molecular Formula: C4H6
• Molecular Weight: 54.09 g/mol
• IUPAC Name: 1-methylcyclopropene
• Standard InChI: InChI=1S/C4H6/c1-4-2-3-4/h2H,3H2,1H3
• Standard InChIKey: SHDPRTQPPWIEJG-UHFFFAOYSA-N
• SMILES: CC1=CC1
• Canonical SMILES: CC1=CC1
• Colorform: Gas
• Description: 1-Methylcyclopropene (1-MCP) is a cyclopropene derivative used as a synthetic plant growth regulator. It is structurally related to the natural plant hormone ethylene and it is used commercially to slow down the ripening of fruit and to help maintain the freshness of cut flowers. 1-MCP is a cycloalkene with the molecular formula C4H6. It is a volatile gas at standard temperature and pressure with a boiling point of ~12 °C. Methylcyclopropene can refer to either of two isomers, 1-methylcyclopropene covered in this article, or 3-methylcyclopropene which is not covered in this article. 2-methylcyclopropene would be an incorrect name for 1-methylcyclopropene. Also note: methylcyclopropane is yet a different chemical compound, which is a cycloalkane with the formula C4H8.
• Solubility: In water, 725.8 mg/L at 25 °C (est)
• Synonyms: Cyclopropene, 1-methyl-;1-Methylcyclopropene;Epa pesticide chemical code 224459;Ethylbloc;Hsdb 7517;Smartfresh;1-Methylcyclopropen;1-Methylcyclopropene in cyclodextrin
• Vapor Pressure: 570 mm Hg at 25 °C (est)
• Reference: 1: Weber A, Thewes FR, Anese RO, Both V, Pavanello EP, Brackmann A. Dynamic; controlled atmosphere (DCA): interaction between DCA methods and; 1-methylcyclopropene on /'Fuji Suprema/' apple quality. Food Chem. 2017 Nov; 15;235:136-144. doi: 10.1016/j.foodchem.2017.05.047. Epub 2017 May 10. PubMed; PMID: 28554617.; ; ; 2: Neoh TL, Ariyanto HD, Menéndez Galvan P, Yoshii H. Controlled release of; 1-methylcyclopropene from its functionalised electrospun fibres under constant; and linearly ramped humidity. Food Addit Contam Part A Chem Anal Control Expo; Risk Assess. 2017 Oct;34(10):1690-1702. doi: 10.1080/19440049.2017.1325520. Epub ; 2017 Jul 14. PubMed PMID: 28513302.; ; ; 3: Thewes FR, Brackmann A, Anese RO, Ludwig V, Schultz EE, Dos Santos LF, Wendt; LM. Effect of dynamic controlled atmosphere monitored by respiratory quotient and; 1-methylcyclopropene on the metabolism and quality of /'Galaxy/' apple harvested at; three maturity stages. Food Chem. 2017 May 1;222:84-93. doi:; 10.1016/j.foodchem.2016.12.009. Epub 2016 Dec 7. PubMed PMID: 28041563.; ; ; 4: Xu X, Lei H, Ma X, Lai T, Song H, Shi X, Li J. Antifungal activity of; 1-methylcyclopropene (1-MCP) against anthracnose (Colletotrichum gloeosporioides); in postharvest mango fruit and its possible mechanisms of action. Int J Food; Microbiol. 2017 Jan 16;241:1-6. doi: 10.1016/j.ijfoodmicro.2016.10.002. Epub 2016; Oct 6. PubMed PMID: 27728853.; ; ; 5: Estiarte N, Crespo-Sempere A, Marín S, Sanchis V, Ramos AJ. Effect of; 1-methylcyclopropene on the development of black mold disease and its potential; effect on alternariol and alternariol monomethyl ether biosynthesis on tomatoes; infected with Alternaria alternata. Int J Food Microbiol. 2016 Nov 7;236:74-82.; doi: 10.1016/j.ijfoodmicro.2016.07.001. Epub 2016 Jul 4. PubMed PMID: 27454782.; ; ; 6: Balaguera-López HE, Espinal-Ruiz M, Zacarías L, Herrera AO. Effect of ethylene; and 1-methylcyclopropene on the postharvest behavior of cape gooseberry fruits; (Physalis peruviana L.). Food Sci Technol Int. 2017 Jan;23(1):86-96. Epub 2016; Jul 19. PubMed PMID: 27440155.; ; ; 7: Establés-Ortiz B, Romero P, Ballester AR, González-Candelas L, Lafuente MT.; Inhibiting ethylene perception with 1-methylcyclopropene triggers molecular; responses aimed to cope with cell toxicity and increased respiration in citrus; fruits. Plant Physiol Biochem. 2016 Jun;103:154-66. doi:; 10.1016/j.plaphy.2016.02.036. Epub 2016 Mar 7. PubMed PMID: 26990405.
• PubChem Compound: 151080
• Last Modified: Nov 11 2021